Cas no 14143-68-1 (1'-methanesulfonyl-1,4'-bipiperidine)

• Product Name: 1'-methanesulfonyl-1,4'-bipiperidine
• CAS No: 14143-68-1
• MF: C₁₁H₂₂N₂O₂S
• MW: 246.369581699371
• CID: 5265701
• Update Time: 2025-06-08

1'-methanesulfonyl-1,4'-bipiperidine Chemical and Physical Properties

Names and Identifiers

• 1'-methanesulfonyl-1,4'-bipiperidine

• Inchi： 1S/C11H22N2O2S/c1-16(14,15)13-9-5-11(6-10-13)12-7-3-2-4-8-12/h11H,2-10H2,1H3
• InChI Key： JGTXZVUGLGMXQI-UHFFFAOYSA-N
• SMILES： N1(C2CCN(S(C)(=O)=O)CC2)CCCCC1

Additional information on 1'-methanesulfonyl-1,4'-bipiperidine

Introduction to 1'-methanesulfonyl-1,4'-bipiperidine (CAS No. 14143-68-1)

1'-methanesulfonyl-1,4'-bipiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 14143-68-1, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This bispirocyclic amine derivative has garnered attention due to its unique structural features and potential applications in drug development. The compound consists of two piperidine rings linked by a methanesulfonyl bridge, which imparts distinct chemical and pharmacological properties that make it a valuable scaffold for designing novel therapeutic agents.

The molecular structure of 1'-methanesulfonyl-1,4'-bipiperidine features a rigid bispirocyclic framework, which can enhance binding affinity and selectivity in biological targets. The methanesulfonyl group (-SO₂-CH₃) serves as a key pharmacophore, contributing to both solubility and metabolic stability. These characteristics have positioned this compound as a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of bispirocyclic compounds due to their ability to mimic natural product scaffolds while offering improved pharmacokinetic profiles. 1'-methanesulfonyl-1,4'-bipiperidine exemplifies this trend, as it combines the advantages of piperidine-based motifs with the rigidity provided by the sulfonyl linkage. Such structural features are often exploited in the design of kinase inhibitors, G protein-coupled receptor (GPCR) modulators, and other therapeutic entities.

One of the most compelling aspects of 1'-methanesulfonyl-1,4'-bipiperidine is its potential in modulating biological pathways associated with neurological disorders. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory effects on certain enzymes implicated in neurodegeneration. For instance, modifications to the methanesulfonyl group or the piperidine rings could lead to enhanced binding to specific protein targets, such as those involved in Alzheimer's disease or Parkinson's disease pathways. These findings align with broader trends in drug discovery where bispirocyclic compounds are being leveraged to develop next-generation neuroprotective agents.

The synthesis of 1'-methanesulfonyl-1,4'-bipiperidine typically involves multi-step organic reactions, including cyclization and sulfonylation processes. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the compound meets pharmaceutical-grade standards. Techniques such as transition-metal catalysis and flow chemistry have been particularly useful in streamlining the synthetic route while maintaining high enantioselectivity—a critical factor for many drug candidates.

From a computational chemistry perspective, 1'-methanesulfonyl-1,4'-bipiperidine has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how the compound's structure influences its binding affinity and selectivity. For example, computational docking experiments have revealed that subtle modifications to the methanesulfonyl group can significantly alter binding modes to protein receptors. Such data is invaluable for guiding structure-activity relationship (SAR) studies aimed at optimizing potency and minimizing off-target effects.

The pharmacological profile of 1'-methanesulfonyl-1,4'-bipiperidine has also been explored in vitro using cell-based assays. Initial findings indicate that certain derivatives exhibit promising activity against cancer cell lines by inhibiting key signaling pathways involved in tumor growth and metastasis. Additionally, preclinical trials have demonstrated potential therapeutic effects in animal models of inflammation and pain management. These results underscore the compound's versatility as a scaffold for developing treatments across multiple disease areas.

Regulatory considerations play a crucial role in advancing 1'-methanesulfonyl-1,4'-bipiperidine into clinical development. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized batches meet stringent quality control standards before being evaluated in human trials. Furthermore, toxicological assessments are essential to evaluate potential side effects and establish safe dosage ranges. Collaborative efforts between academic researchers and pharmaceutical companies are facilitating these regulatory processes while accelerating progress toward bringing novel therapeutics based on this compound into clinical use.

The future prospects for 1'-methanesulfonyl-1,4'-bipiperidine are bright, particularly as innovations in synthetic chemistry continue to emerge. Advances such as biocatalysis and green chemistry principles may further enhance production efficiency while reducing environmental impact—a critical consideration for sustainable drug development practices worldwide. Moreover, interdisciplinary collaborations involving chemists, biologists, and clinicians will be instrumental in uncovering new applications for this versatile compound.